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Compound of Interest

Compound Name: Nintedanib-13C,d3

Cat. No.: B15133652

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
Nintedanib-13C,d3. Adherence to these procedures is critical to ensure personnel safety and
environmental protection. Nintedanib and its isotopically labeled forms are classified as
hazardous materials and must be handled with appropriate precautions.[1][2]

l. Pre-Disposal Safety and Handling

Before beginning any disposal procedures, it is imperative to handle Nintedanib-13C,d3 in a
controlled environment, adhering to all applicable safety protocols.

Personal Protective Equipment (PPE): A comprehensive set of PPE is required to minimize
exposure risks. This includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles must be worn.[1]

Lab Coat: A clean, buttoned lab coat should be worn at all times.

Respiratory Protection: If handling the compound as a powder outside of a certified chemical
fume hood, a NIOSH-approved respirator (e.g., N100) is necessary.[1]
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Engineering Controls: All handling of Nintedanib-13C,d3 powder should be conducted within a
certified chemical fume hood to prevent inhalation of airborne particles.[1]

Il. Nintedanib-13C,d3 Hazard Profile

The safety data for the unlabeled Nintedanib is directly applicable to Nintedanib-13C,d3. The
primary hazards are summarized in the table below.

Hazard Classification Description Reference
Acute Oral Toxicity Toxic if swallowed.
Skin Corrosion/Irritation Causes skin irritation.

Serious Eye Damage/Irritation Causes serious eye damage.

] o Suspected of damaging fertility
Reproductive Toxicity )
or the unborn child.

Causes damage to organs
Specific Target Organ Toxicity through prolonged or repeated

exposure.

lll. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Nintedanib-13C,d3
and associated contaminated materials.

1. Waste Segregation:

¢ Solid Waste: All unused Nintedanib-13C,d3 powder, contaminated lab supplies (e.g., weigh
boats, pipette tips, gloves, bench paper), and empty containers must be collected in a
designated, clearly labeled hazardous waste container.

o Liquid Waste: Solutions containing Nintedanib-13C,d3 should be collected in a separate,
compatible, and clearly labeled hazardous liquid waste container. Do not mix with other
solvent waste streams unless explicitly permitted by your institution's environmental health
and safety (EHS) department.

2. Container Management:
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e Use only approved, leak-proof containers for hazardous waste collection.

e Ensure containers are kept closed when not in use.

e Label containers with "Hazardous Waste," the full chemical name ("Nintedanib-13C,d3"),
and the primary hazard(s) (e.g., "Toxic," "Reproductive Hazard").

3. Decontamination:

e Work Surfaces: Decontaminate all work surfaces (e.g., fume hood, benchtop) that may have
come into contact with Nintedanib-13C,d3. Use a suitable cleaning agent as recommended
by your institution's EHS guidelines.

e Equipment: Any non-disposable equipment should be thoroughly decontaminated following
established laboratory procedures.

4. Final Disposal:

» Arrange for the pickup and disposal of the hazardous waste containers through your
institution's EHS department or a licensed hazardous waste disposal contractor.
e Do not dispose of Nintedanib-13C,d3 down the drain or in regular trash.

IV. Experimental Workflow for Disposal

The logical flow for the proper disposal of Nintedanib-13C,d3 is depicted in the diagram below.
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Caption: Workflow for the safe disposal of Nintedanib-13C,d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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